Cas no 1114835-35-6 (ethyl 4-{[(3,4-dimethylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate)

• Product Name: ethyl 4-{[(3,4-dimethylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate
• CAS No: 1114835-35-6
• MF: C₂₈H₂₆N₂O₄
• MW: 454.517047405243
• CID: 5387201
• Update Time: 2025-05-21

ethyl 4-{[(3,4-dimethylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• KYMIDLOUVUONBM-UHFFFAOYSA-N
• ethyl 4-{[(3,4-dimethylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate

• Inchi： 1S/C28H26N2O4/c1-4-33-28(32)21-11-13-24-23(15-21)26(16-25(30-24)20-8-6-5-7-9-20)34-17-27(31)29-22-12-10-18(2)19(3)14-22/h5-16H,4,17H2,1-3H3,(H,29,31)
• InChI Key： KYMIDLOUVUONBM-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C(OCC)=O)C=C2)=C(OCC(NC2=CC=C(C)C(C)=C2)=O)C=C1C1=CC=CC=C1

Additional information on ethyl 4-{[(3,4-dimethylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate

Comprehensive Overview of Ethyl 4-{[(3,4-Dimethylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate (CAS No. 1114835-35-6)

The compound ethyl 4-{[(3,4-dimethylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate (CAS No. 1114835-35-6) is a synthetic organic molecule with a complex structure that has garnered attention in pharmaceutical and materials science research. Its unique quinoline backbone, combined with a 3,4-dimethylphenyl carbamoyl moiety, makes it a subject of interest for drug discovery and advanced material applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or fluorescence probe, given its conjugated aromatic system.

In recent years, the demand for quinoline derivatives has surged due to their versatility in medicinal chemistry. The ethyl carboxylate group in this compound enhances its solubility, making it suitable for formulation studies. Meanwhile, the phenylquinoline core aligns with current trends in targeted drug delivery systems, a hot topic in cancer therapeutics. Computational studies suggest this molecule could interact with protein binding sites, sparking discussions in bioinformatics forums about its molecular docking potential.

From a synthetic chemistry perspective, the carbamoyl methoxy linkage in this compound represents an innovative approach to structure-activity relationship (SAR) optimization. Laboratories focusing on heterocyclic compounds often explore similar frameworks to improve metabolic stability—a frequent search query among medicinal chemists. The presence of both electron-donating (methyl) and electron-withdrawing (carboxylate) groups creates an interesting electronic profile for photophysical studies, relevant to OLED material development.

Analytical characterization of CAS 1114835-35-6 typically involves HPLC purification and LC-MS validation, reflecting industry standards for high-purity intermediates. Its logP value and hydrogen bond acceptors make it a case study in drug-likeness predictions, frequently referenced in cheminformatics tutorials. The compound's stability under various pH conditions is another area of investigation, particularly for researchers optimizing oral bioavailability in preclinical models.

Environmental scientists have examined the biodegradation pathway of related quinoline esters, with implications for green chemistry initiatives. Patent databases reveal growing interest in this chemical space for neuroprotective agents and anti-inflammatory applications, aligning with global health priorities. As synthetic methodologies evolve—especially microwave-assisted and flow chemistry techniques—the production scalability of such complex molecules becomes increasingly feasible.

The crystallography community has shown interest in the molecular packing behavior of 2-phenylquinoline derivatives like this compound, given their potential for cocrystal engineering. Meanwhile, computational chemists utilize its structure for density functional theory (DFT) calculations to model charge transfer phenomena. These multidisciplinary applications demonstrate how CAS 1114835-35-6 bridges gaps between traditional organic chemistry and cutting-edge materials science innovation.

Quality control protocols for this compound emphasize chiral purity assessment, reflecting pharmaceutical industry standards. Its UV-Vis absorption characteristics make it a candidate for sensor development, particularly in environmental monitoring systems. Recent publications have explored its structure-property relationships in the context of molecular electronics, responding to growing interest in organic semiconductors for flexible devices.

In regulatory contexts, the compound's ICH stability profile and genotoxicity screening data are carefully documented, addressing pharmaceutical compliance requirements. The 3,4-dimethylphenyl segment has drawn comparisons to tocopherol derivatives in antioxidant research, while the ester linkage offers controlled-release possibilities—a trending topic in formulation science. These diverse applications position CAS 1114835-35-6 as a multifaceted compound with significant research potential across multiple scientific domains.